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Compound of Interest

Compound Name: CGS 15435

Cat. No.: B1212104 Get Quote

An extensive search for scientific literature and pharmacological data on CGS 15435 for

applications in neuroscience research did not yield specific information on its mechanism of

action, experimental protocols, or quantitative data.

The identifier "CGS 15435" is listed by chemical suppliers with the CAS Number 95853-92-2.

However, there is a notable absence of published research in peer-reviewed journals or

presentations at scientific conferences detailing its use, efficacy, or signaling pathways in a

neuroscience context.

Searches for "CGS 15435" in combination with terms such as "neuroscience," "pharmacology,"

"mechanism of action," and "in vivo studies" did not retrieve any relevant scientific articles. This

suggests that CGS 15435 may be a compound that has not been extensively studied, or the

research has not been made publicly available.

It is also possible that the identifier is incorrect. In the field of neuroscience, several other

compounds with the "CGS" prefix have been investigated for their effects on the central

nervous system, primarily targeting the benzodiazepine binding site of the GABA-A receptor.

These include:

CGS 9896: A non-sedating anxiolytic compound.

CGS 8216: A benzodiazepine receptor antagonist with some noted anxiogenic effects.

CGS 20625: A pyrazolopyridine with anxiolytic properties.
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CGS 9895: A GABA antagonist acting at the benzodiazepine site.

Researchers interested in the pharmacology of benzodiazepine receptor modulators may find

relevant information by investigating these related compounds.

Due to the lack of available data for CGS 15435, this guide cannot provide the requested

quantitative data tables, experimental protocols, or signaling pathway diagrams. Should

research on CGS 15435 become publicly available, this document will be updated accordingly.

To cite this document: BenchChem. [In-depth Technical Guide: CGS 15435 for Neuroscience
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212104#cgs-15435-for-neuroscience-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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